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Compound of Interest

Compound Name: NZ-804

Cat. No.: B15566314

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel compounds like NZ-804, a potent, orally active
inhibitor of the SARS-CoV-2 main protease (Mpro). While a specific Safety Data Sheet (SDS)
for NZ-804 is not publicly available, this guide provides essential safety protocols and logistical
plans based on best practices for handling similar novel antiviral compounds in a research
setting.

Operational Plan: Personal Protective Equipment
(PPE)

Given that NZ-804 is a potent antiviral compound, a comprehensive approach to personal
protection is critical to minimize exposure risk. The following PPE is mandatory when handling
NZ-804 in solid (powder) or liquid (solution) form.
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PPE Category Required Equipment Specifications and Use

Must be splash-proof and
Eye Protection Safety Goggles provide a complete seal

around the eyes.

Double-gloving is
recommended. Check for tears

Hand Protection Nitrile Gloves or punctures before and during
use. Change gloves

immediately if contaminated.

A dedicated, disposable, back-
] closing laboratory coat is
Body Protection Laboratory Coat o
preferred. Ensure it is fully

buttoned.

A properly fit-tested N95
respirator is essential when
handling the powdered form of
) ) ) ] NZ-804 to prevent inhalation of
Respiratory Protection N95 Respirator or higher i )
fine particles. In the case of
potential aerosol generation, a
powered air-purifying respirator
(PAPR) should be considered.

Procedural Guidance for Safe Handling

Adherence to strict procedural steps is crucial for minimizing the risk of contamination and
exposure.

Preparation and Weighing (Solid Form):

o Designated Area: All handling of solid NZ-804 must be conducted within a certified chemical
fume hood or a powder containment hood to prevent inhalation of the powder.

¢ Weighing Procedure: Use a dedicated set of weighing tools (spatula, weigh paper). Tare the
balance with the weigh paper before adding the compound.
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o Spill Prevention: Handle the compound with care to avoid creating dust. In case of a small

spill, gently cover it with absorbent material dampened with a suitable solvent (e.g., ethanol)

and then decontaminate the area.

Dissolving and Aliquoting (Liquid Form):

» Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.

o Closed System: Whenever possible, use a closed system for dissolving and transferring

solutions to minimize the generation of aerosols or vapors.

o Labeling: Clearly label all vials and tubes containing NZ-804 with the compound name,

concentration, date, and a hazard symbol.

Disposal Plan

Proper disposal of NZ-804 and all contaminated materials is a critical step in the safety

workflow.
Waste Type Disposal Procedure
) Collect in a clearly labeled, sealed container for
Solid NZ-804 _
chemical waste.
Collect all solutions containing NZ-804 in a
Liquid Waste designated, sealed, and labeled waste

container. Do not pour down the drain.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,
gloves, weigh paper) that has come into contact
with NZ-804 must be disposed of in a dedicated

chemical waste container.

Decontamination

Decontaminate all non-disposable equipment
and work surfaces with a suitable solvent (e.qg.,
70% ethanol) followed by a standard laboratory

disinfectant.
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Experimental Workflow for Safe Handling of NZ-804

The following diagram outlines the logical workflow for safely handling NZ-804 from receipt to
disposal.
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Safe handling workflow for NZ-804.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NZ-804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566314#personal-protective-equipment-for-
handling-nz-804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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